3,4,5-Trimethoxyphenyl-(3,4-dimethyl-2-pyridyl)carbinol

• CAS No.: 57330-95-7
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• IUPAC Name: (3,4-dimethylpyridin-2-yl)-(3,4,5-trimethoxyphenyl)methanol
• InChI: InChI=1S/C17H21NO4/c1-10-6-7-18-15(11(10)2)16(19)12-8-13(20-3)17(22-5)14(9-12)21-4/h6-9,16,19H,1-5H3
• InChI Key: UMGQVIOGHDLFBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)C(C2=CC(=C(C(=C2)OC)OC)OC)O)C

Description

3,4,5-Trimethoxyphenyl-(3,4-dimethyl-2-pyridyl)carbinol is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 g of 2-bromo-3,4-dimethylpyridine dissolved in 50 ml of anhydrous ether are slowly added, with agitation and under a nitrogen atmosphere, to 300 ml of a 0.9 M solution of butyl-lithium in ether cooled to -40° C. The resulting mixture is agitated for 2 hours at this temperature, and 50 g of 3,4,5-trimethoxybenzaldehyde dissolved in 200 ml of anhydrous benzene are added, and the mixture kept at a temperature below -25° C. Agitation is performed for 1 hour at -15° C, and the reaction is continued until ambient temperature is reached. The mixture is poured on to ice and dilute hydrochloric acid, the acid layer is made alkaline with a current of ammonia, while cooling externally with ice. The precipitate is collected by filtration, supplying 62.6 g of (II). Yield 96%. An analysis sample is crystallized from alcohol (m.p. = 104-6° C). Analysis: C17H21NO4. Calculated: C = 67.31, H = 6.98, N = 4.62. Found: C = 67.23, H = 7.33, N = 4.57.